Cas no 2305537-64-6 (N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide)

• Product Name: N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide
• CAS No: 2305537-64-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6183610
• PubChem ID: 146081825
• Update Time: 2025-06-15

N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide
• Z2738284111
• 2305537-64-6
• EN300-26596925

• Inchi： 1S/C11H10N2O3/c1-3-10(14)12-11-8-5-4-7(15-2)6-9(8)16-13-11/h3-6H,1H2,2H3,(H,12,13,14)
• InChI Key： CBOJKJIVIJYYPL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(=N1)NC(C=C)=O)OC

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide

Introduction to N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide (CAS No: 2305537-64-6)

N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide, identified by its CAS number 2305537-64-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The benzoxazole moiety, a key feature of this compound, is well-documented for its role in various bioactive molecules, making it a valuable scaffold for medicinal chemists.

The structural framework of N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide incorporates a prop-2-enamide group, which contributes to its potential biological activity. This combination of functional groups suggests that the compound may exhibit properties such as inhibitory effects on certain enzymes or receptors, which are crucial for therapeutic interventions. The presence of the methoxy group on the benzoxazole ring further modulates its electronic and steric properties, influencing its interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds like benzoxazoles due to their diverse pharmacological profiles. Studies have shown that benzoxazole derivatives can serve as effective scaffolds for the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to act as a lead molecule in drug discovery. Researchers have been exploring various synthetic routes to modify and optimize the structure of N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide to enhance its pharmacological activity. For instance, modifications to the prop-2-enamide group have been shown to influence the compound's solubility and bioavailability, critical factors for successful drug development.

The benzoxazole ring itself is known for its ability to form hydrogen bonds with biological targets, which enhances binding affinity. This property is particularly valuable in the design of drugs that require strong and specific interactions with their targets. Additionally, the methoxy group can participate in hydrophobic interactions, further stabilizing the compound's binding to biological receptors.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide. Molecular docking studies have been used to predict how this compound might interact with various biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided further experimental work.

In vitro studies have begun to explore the biological activity of N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide. Initial results suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. For example, research has indicated that derivatives of benzoxazole can inhibit kinases and other enzymes that play a role in cancer progression. While more comprehensive studies are needed to confirm these findings, they highlight the compound's potential as a therapeutic agent.

The synthesis of N-(6-methoxy-1,2-benzoxazol-3-yl)prop-2-enamide involves multi-step organic reactions that require careful optimization. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzoxazole ring.

The development of new synthetic routes not only improves the accessibility of N-(6-methoxy-1,2-benzoxazol-3-y)pro-enamid